6-Chloro-3-methoxy-2,3-dihydroimidazo[1,2-b]pyridazine hydrochloride

• IUPAC Name: 6-chloro-3-methoxy-2,3-dihydroimidazo[1,2-b]pyridazine
• InChI: InChI=1S/C7H8ClN3O/c1-12-7-4-9-6-3-2-5(8)10-11(6)7/h2-3,7H,4H2,1H3
• InChI Key: JLDSQYGHEHUTHD-UHFFFAOYSA-N
• Canonical SMILES: COC1CN=C2N1N=C(C=C2)Cl
• Molecular Formula: C7H8ClN3O
• Molecular Weight: 185.61 g/mol

Description

6-Chloro-3-methoxy-2,3-dihydroimidazo[1,2-b]pyridazine hydrochloride is a chemical compound with the molecular formula C7H8ClN3O. It is used in pharmaceutical testing.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, 6-Chloro-3-nitro-imidazo [1,2-b]pyridazine may be used in the synthesis of [2- (1H-benzimidazol-2-ylsulfanylmethyl)-3-chloropyridin-4-yl]-methyl- [2- (3-nitroimidazo [1,2-b]pyridazin-6-yloxy)-ethyl]amine hydrochloride.

Molecular Structure Analysis

The molecular structure of this compound is complex and can exist in multiple stable conformations. The negative potential region, usually related to the lone pair of electronegative atoms, is mainly distributed in the O atom of the carbonyl group, indicating that this region is more likely to provide electrons and may be a nucleophilic attack site.

Scientific Research Applications

Synthesis and Chemical Properties

• 6-Chloro-3-methoxy-2,3-dihydroimidazo[1,2-b]pyridazine hydrochloride has been a subject of research in the field of organic chemistry, particularly in the synthesis and characterization of imidazo[1,2-b]pyridazines. Barlin (1986) reported the preparation of a series of 3-alkoxy-6-halogeno-2-phenyl imidazo[1,2-b]pyridazines, including the subject compound, through reactions involving relevant pyridazin-3-amines and arylglyoxals (Barlin, 1986).

Applications in Central Nervous System Research

• Several studies have explored the potential of 6-chloro-3-methoxy-2,3-dihydroimidazo[1,2-b]pyridazine derivatives in the context of the central nervous system. For instance, research conducted by Barlin et al. (1994) examined these compounds for their ability to displace [3H]diazepam from rat brain membranes, indicating a possible interaction with benzodiazepine receptors (Barlin, Davies, Davis, Harrison, 1994).

Pharmaceutical Research

• In pharmaceutical chemistry, the focus has been on understanding the binding affinities and receptor interactions of 6-chloro-3-methoxy-2,3-dihydroimidazo[1,2-b]pyridazine derivatives. The research by Harrison et al. (1996) highlights the synthesis and evaluation of these compounds as potential ligands for benzodiazepine receptors (Harrison, Barlin, Davies, Ireland, Mátyus, Wong, 1996).